![molecular formula C12H13NO4 B2487907 4-[(Tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid CAS No. 706766-41-8](/img/structure/B2487907.png)
4-[(Tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid
Overview
Description
Scientific Research Applications
Synthesis of Medicinal Compounds
4-[(Tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid and its derivatives are involved in the synthesis of various medicinal compounds. For instance, it is used in the synthesis of pranlukast, a medication used for asthma treatment (Zhang Yue et al., 2013). Additionally, the compound plays a role in the creation of tetracaine hydrochloride, a local anesthetic, where it acts as a related substance (He Bingfang, 2010).
Acaricidal Applications
Research indicates that derivatives of 4-[(Tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid can be effective in acaricidal applications. Modifications of octadecanoic acid-3,4-tetrahydrofuran diester, a derivative of this compound, have shown enhanced acaricidal activity against mites (Lixia Li et al., 2022).
Use in Peptide Synthesis
This compound is also useful in peptide synthesis. For example, 4-Amino-3-(aminomethyl)benzoic acid, a derivative, is synthesized as a novel unnatural amino acid for use in peptidomimetics and combinatorial chemistry (R. Pascal et al., 2000).
Antibacterial Applications
Certain derivatives of 4-[(Tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid have been investigated for their antibacterial properties. For instance, Schiff bases derived from 4-aminobenzoic acid, a related compound, have shown potential antibacterial activity against various bacterial strains (Jigna Parekh et al., 2005).
Analytical Chemistry
In analytical chemistry, this compound is used in studies related to chromatographic separation and analysis. Its derivatives have been examined for their retention factors in reversed-phase high-performance liquid chromatography (HPLC) (J. Zheng et al., 2007).
Future Directions
properties
IUPAC Name |
4-(oxolane-2-carbonylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c14-11(10-2-1-7-17-10)13-9-5-3-8(4-6-9)12(15)16/h3-6,10H,1-2,7H2,(H,13,14)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOHSSDUZVMIPFS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)NC2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzyl 3-chlorosulfonyl-1-azaspiro[4.4]nonane-1-carboxylate](/img/structure/B2487825.png)
![2,5-Dibromothieno[2,3-b]pyridine](/img/structure/B2487827.png)
![N,N-diphenyl-5H-pyrrolo[3,4-b]pyridine-6(7H)-carboxamide](/img/structure/B2487828.png)
![Ethyl 2-((4-fluorobenzo[d]thiazol-2-yl)amino)thiazole-4-carboxylate](/img/structure/B2487830.png)
![N-(tert-butyl)-4-(4-(methylthio)benzo[d]thiazol-2-yl)piperazine-1-carboxamide](/img/structure/B2487838.png)
![4-{[(1-methyl-1H-pyrazol-4-yl)carbonyl]amino}benzoic acid](/img/structure/B2487842.png)
![(4-{[(3,4-Dichlorophenyl)sulfonyl]methyl}-4-hydroxypiperidino)[3-(trifluoromethyl)phenyl]methanone](/img/structure/B2487844.png)
